Cas no 1213972-67-8 ((1R)-5,6-DIFLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE)

• Product Name: (1R)-5,6-DIFLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE
• CAS No: 1213972-67-8
• MF: C₁₀H₁₁F₂N
• MW: 183.1978495121
• CID: 5591367
• PubChem ID: 55253063
• Update Time: 2025-11-01

(1R)-5,6-DIFLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE Chemical and Physical Properties

Names and Identifiers

• (1R)-5,6-DIFLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE
• (R)-5,6-difluoro-1,2,3,4-tetrahydronaphthalen-1-amine
• 1-Naphthalenamine, 5,6-difluoro-1,2,3,4-tetrahydro-, (1R)-
• Y11823
• 1213972-67-8
• AKOS006286552

• Inchi： 1S/C10H11F2N/c11-8-5-4-6-7(10(8)12)2-1-3-9(6)13/h4-5,9H,1-3,13H2/t9-/m1/s1
• InChI Key： CREDSYGNTQWQGH-SECBINFHSA-N
• SMILES： [C@H]1(N)C2=C(C(F)=C(F)C=C2)CCC1

Computed Properties

• Exact Mass: 183.08595568g/mol
• Monoisotopic Mass: 183.08595568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.203±0.06 g/cm3(Predicted)
• Boiling Point: 241.7±40.0 °C(Predicted)
• pka: 8.97±0.20(Predicted)

Additional information on (1R)-5,6-DIFLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE

Recent Advances in the Study of (1R)-5,6-DIFLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE (CAS: 1213972-67-8)

The compound (1R)-5,6-DIFLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE (CAS: 1213972-67-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine, characterized by its fluorinated tetrahydronaphthyl backbone, has shown promising potential as a key intermediate in the synthesis of bioactive molecules and as a pharmacophore in drug discovery. Recent studies have focused on its stereoselective synthesis, pharmacological properties, and applications in the development of novel therapeutic agents.

One of the most notable advancements in the synthesis of (1R)-5,6-DIFLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE involves the use of asymmetric hydrogenation techniques. Researchers have reported a highly efficient catalytic system employing chiral ruthenium complexes, achieving enantiomeric excesses of over 99%. This method not only improves the yield and purity of the target compound but also aligns with the growing demand for sustainable and scalable synthetic routes in pharmaceutical manufacturing.

In terms of pharmacological applications, recent investigations have explored the role of (1R)-5,6-DIFLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE as a building block for central nervous system (CNS) targeting drugs. Its structural features, including the fluorine substitutions and the rigid tetrahydronaphthyl ring, contribute to enhanced blood-brain barrier permeability and receptor binding affinity. Preliminary in vitro and in vivo studies have demonstrated its efficacy in modulating neurotransmitter systems, particularly those involved in neurodegenerative disorders such as Parkinson's and Alzheimer's diseases.

Furthermore, the compound has been investigated for its potential in oncology. A 2023 study published in the Journal of Medicinal Chemistry highlighted its incorporation into small-molecule inhibitors targeting protein kinases implicated in cancer progression. The fluorinated naphthylamine moiety was found to enhance the inhibitors' selectivity and metabolic stability, leading to improved therapeutic indices in preclinical models.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of (1R)-5,6-DIFLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE-based therapeutics. Issues such as cost-effective synthesis, pharmacokinetic optimization, and toxicity profiling need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into viable drug candidates.

In conclusion, (1R)-5,6-DIFLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE (CAS: 1213972-67-8) represents a versatile and valuable scaffold in modern drug discovery. Its recent advancements in synthesis and application underscore its potential to contribute to the development of next-generation therapeutics for CNS disorders and cancer. Continued research in this area is likely to yield further insights and innovations in the coming years.